Cas no 1193-72-2 (1-Bromo-2,4-dichlorobenzene)

• Product Name: 1-Bromo-2,4-dichlorobenzene
• CAS No: 1193-72-2
• MF: C₆H₃BrCl₂
• MW: 225.898019075394
• MDL: MFCD00018333
• CID: 218015
• PubChem ID: 24878768
• Update Time: 2025-05-22

1-Bromo-2,4-dichlorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2,4-dichlorobenzene
• 2,4-Dichlorobromobenzene
• Benzene,1-bromo-2,4-dichloro-
• Benzene, 1-bromo-2,4-dichloro-
• bromo(2-)-4-dichlorobenzene
• 1-bromo-2,4-dichloro-benzene
• NSC158360
• PubChem3608
• 2,4-dichlorobromobenze
• 2,4-dichloro-bromobenzene
• KSC490M9L
• 2,4-dichloro-1-bromobenzene
• ISHYFWKKWKXXPL-UHFFFAOYSA-
• 2-BROMO-3,5-DICHLOROBENZENE
• RW3030
• 1-
• 1193-72-2
• NSC-158360
• F11413
• NSC 158360
• InChI=1/C6H3BrCl2/c7-5-2-1-4(8)3-6(5)9/h1-3H
• GS-3169
• EINECS 214-778-6
• MFCD00018333
• BP-11090
• B2187
• EN300-78159
• W-108515
• 1-Bromo-2,4-dichlorobenzene, 97%
• PB47597
• AM20060135
• SY023022
• FT-0610056
• 2Z4G4Z84UU
• AKOS005265552
• DTXSID10152408
• CS-W013035
• NS00023855
• 2,4-Dichloro Bromo Benzene
• 4-Bromo-1,3-dichlorobenzene
• SCHEMBL1389468
• DTXCID0074899
• DB-019058
• 1-Bromo-2,4-dichlorobenzene;

• MDL： MFCD00018333
• Inchi： 1S/C6H3BrCl2/c7-5-2-1-4(8)3-6(5)9/h1-3H
• InChI Key： ISHYFWKKWKXXPL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1Cl)Cl
• BRN： 1635733

Computed Properties

• Exact Mass: 223.88000
• Monoisotopic Mass: 223.87952 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.1
• Topological Polar Surface Area: 0
• Molecular Weight: 225.89

Experimental Properties

• Color/Form: Low melting point solid
• Density: 1,89 g/cm3
• Melting Point: 26-30 °C (lit.)
• Boiling Point: 236.8°C at 760 mmHg
• Flash Point: Fahrenheit: 208.4 ° f
  Celsius: 98 ° c
  
• Refractive Index: 1.5700 (estimate)
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 0.00000
• LogP: 3.75590
• Solubility: Not determined

1-Bromo-2,4-dichlorobenzene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 2810 6.1/PG 1
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on 1-Bromo-2,4-dichlorobenzene

1-Bromo-2,4-Dichlorobenzene: A Comprehensive Overview

1-Bromo-2,4-dichlorobenzene is a halogenated aromatic compound with the CAS number 1193-72-2. This compound is a derivative of benzene, featuring bromine and chlorine substituents at specific positions on the aromatic ring. The molecule's structure consists of a benzene ring with bromine at position 1 and chlorine atoms at positions 2 and 4. This unique substitution pattern gives rise to its distinct chemical properties and applications.

The synthesis of 1-bromo-2,4-dichlorobenzene typically involves multi-step processes, often starting from chlorobenzene derivatives. One common approach is the bromination of 2,4-dichlorotoluene or other intermediates under controlled conditions. The reaction conditions, including temperature, pressure, and catalysts, play a critical role in achieving high yields and purity. Recent advancements in catalytic systems have enabled more efficient syntheses, reducing production costs and environmental impact.

1-Bromo-2,4-dichlorobenzene exhibits several key physical properties that make it suitable for various industrial applications. It has a melting point of approximately 56°C and a boiling point around 180°C, making it stable under moderate thermal conditions. The compound is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and diethyl ether. Its chemical stability is enhanced by the electron-withdrawing effects of the halogen substituents, which deactivate the aromatic ring and reduce reactivity toward electrophilic substitution.

One of the most significant applications of 1-bromo-2,4-dichlorobenzene is in the pharmaceutical industry. It serves as an intermediate in the synthesis of various drug molecules, particularly those requiring halogenated aromatic moieties. For instance, it is used in the production of certain antiviral agents and anticancer drugs where precise control over the substitution pattern is crucial. Recent studies have highlighted its role in developing novel therapeutic agents targeting specific molecular pathways.

In addition to pharmaceuticals, 1-bromo-2,4-dichlorobenzene finds application in agrochemicals and material science. It is employed as an intermediate in the synthesis of pesticides and herbicides due to its ability to confer stability and bioactivity to these compounds. In material science, it contributes to the development of advanced polymers and coatings with enhanced thermal and chemical resistance.

The environmental impact of 1-bromo-2,4-dichlorobenzene has been a subject of recent research. Studies indicate that while it is not inherently toxic at low concentrations, improper disposal or industrial leaks can lead to contamination of soil and water systems. Efforts are underway to develop sustainable production methods and recycling processes to minimize its ecological footprint.

From a safety standpoint, handling 1-bromo-2,4-dichlorobenzene requires adherence to standard laboratory protocols due to its potential health hazards. Prolonged exposure can cause irritation to the eyes and skin; therefore, protective equipment such as gloves and goggles should be used during handling.

In summary, 1-bromo-2,4-dichlorobenzene (CAS No: 1193-72-2) is a versatile compound with significant applications across multiple industries. Its unique chemical properties make it an essential intermediate in drug discovery and material development. As research continues to uncover new synthetic routes and applications for this compound, its role in advancing science and technology will undoubtedly grow.